Optoelectronic synapses based on a triple cation perovskite and Al/MoO3 interface for neuromorphic information processing†

Nanoscale Advances Pub Date: 2023-12-06 DOI: 10.1039/D3NA00677H

Abstract

Optoelectronic synaptic transistors are attractive for applications in next-generation brain-like computation systems, especially for their visible-light operation and in-sensor computing capabilities. However, from a material perspective, it is difficult to build a device that meets expectations in terms of both its functions and power consumption, prompting the call for greater innovation in materials and device construction. In this study, we innovatively combined a novel perovskite carrier supply layer with an Al/MoO3 interface carrier regulatory layer to fabricate optoelectronic synaptic devices, namely Al/MoO3/CsFAMA/ITO transistors. The device could mimic a variety of biological synaptic functions and required ultralow-power consumption during operation with an ultrafast speed of >0.1 μs under an optical stimulus of about 3 fJ, which is equivalent to biological synapses. Moreover, Pavlovian conditioning and visual perception tasks could be implemented using the spike-number-dependent plasticity (SNDP) and spike-rate-dependent plasticity (SRDP). This study suggests that the proposed CsFAMA synapse with an Al/MoO3 interface has the potential for ultralow-power neuromorphic information processing.

Graphical abstract: Optoelectronic synapses based on a triple cation perovskite and Al/MoO3 interface for neuromorphic information processing
Optoelectronic synapses based on a triple cation perovskite and Al/MoO3 interface for neuromorphic information processing†
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